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Compound of Interest

Compound Name: SiR-PEG4-NHS ester

Cat. No.: B12388386

Get Quote

Executive Summary
Silicon Rhodamine (SiR) has established itself as the premier far-red fluorophore for live-cell

nanoscopy due to its fluorogenic nature and high cell permeability.[1] However, the choice

between Standard SiR (typically employing short alkyl linkers, e.g., C6) and SiR-PEG4

Conjugates (utilizing a polyethylene glycol linker) is a critical experimental decision.

The Verdict: While both variants share the same fluorogenic core, SiR-PEG4 variants exhibit

superior aqueous solubility and resistance to aggregation-induced quenching in extracellular

environments, making them ideal for high-concentration labeling or complex protein

conjugations. Conversely, Standard SiR probes often demonstrate superior cell permeability

and higher fluorogenic "turn-on" ratios in bioorthogonal applications (e.g., Tetrazine clicks) due

to more efficient quenching mechanics facilitated by shorter linker distances.

Mechanistic Foundation: The Fluorogenic
Equilibrium
To understand the brightness differences, one must analyze the underlying chemical

equilibrium. SiR probes exist in a dynamic equilibrium between two forms:
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Spirolactone (Closed): Non-fluorescent, hydrophobic, cell-permeable.

Zwitterion (Open): Highly fluorescent, hydrophilic, chromogenic.

The local environment (polarity, protein binding) dictates this ratio (

).

Diagram: The SiR Equilibrium & Linker Impact
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Caption: The SiR fluorogenicity cycle. Standard SiR is prone to non-fluorescent H-aggregation

in water (grey path), whereas PEG4 linkers sterically hinder this pathway, preserving the 'ON'

state capacity.

Performance Comparison Matrix
The following data summarizes the physicochemical trade-offs.
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Feature Standard SiR (Alkyl Linker) SiR-PEG4 Conjugate

Intrinsic Brightness (

)

Identical (

)

Identical (

)

Apparent Brightness (in buffer)
Low (Prone to aggregation

quenching)
High (Resists aggregation)

Cell Permeability Excellent (Passive diffusion)
Good to Moderate (Slightly

reduced by polarity)

Background Signal Low (Efficient clearance)
Moderate (Can accumulate in

vesicles if not optimized)

Bioorthogonal Turn-On
High (Efficient quenching by

Tetrazine)

Lower (Distance reduces

quenching efficiency)

Solubility limit (PBS) ~1-5 µM >50 µM

Detailed Analysis
A. Brightness & Solubility
Intrinsic photophysics (extinction coefficient

and quantum yield

) are determined by the silicon-rhodamine core and remain unchanged by the linker. However,
apparent brightness differs significantly:

Standard SiR: In aqueous buffers (e.g., during protein labeling protocols), standard SiR

derivatives with hydrophobic alkyl linkers tend to form non-fluorescent H-aggregates or

precipitate, drastically reducing the effective signal.

SiR-PEG4: The PEG4 chain disrupts

stacking interactions. This maintains the probe in a monomeric state, ensuring that the
maximum number of molecules are available to bind the target and switch to the fluorescent
zwitterionic form.
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B. Bioorthogonal Labeling (Tetrazine/Click)
For "Click" chemistry (e.g., SiR-Tetrazine vs. SiR-PEG4-Tetrazine), the linker length is a critical

variable for fluorogenicity.

Standard SiR-Tetrazine: The tetrazine moiety acts as a fluorescence quencher via Through-

Bond Energy Transfer (TBET) or FRET. The short alkyl linker keeps the quencher close to

the fluorophore, resulting in a "dark" probe that turns "bright" upon reaction (high

ratio).

SiR-PEG4-Tetrazine: The longer flexible PEG linker increases the average distance between

the SiR core and the tetrazine quencher. This reduces the quenching efficiency in the

unbound state, leading to higher initial background fluorescence and a lower fold-increase

upon binding.

C. Background Noise & Vesicle Accumulation
Experimental evidence indicates that while PEG improves solubility, it can inadvertently

increase background in live cells.

Observation: In comparative studies of microtubule labeling, SiR-PEG4-DBCO probes

showed a tendency to accumulate in endocytic vesicles, generating punctate background

noise that was absent in shorter-linker variants like SiR-PEG3-TCO or standard SiR [1].

Mechanism: The amphiphilic nature of SiR-PEG4 (hydrophobic core + hydrophilic tail) can

sometimes mimic detergent-like structures or interact with membrane trafficking pathways

differently than the purely hydrophobic standard SiR.

Experimental Protocols
Protocol A: Measuring Aggregation-Induced Quenching
(Solubility Check)
Use this protocol to determine if SiR-PEG4 is required for your specific application.

Preparation: Prepare 10 mM stocks of SiR-Alkyl and SiR-PEG4 in DMSO.

Dilution: Dilute both probes to 5 µM in PBS (pH 7.4).
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Incubation: Incubate at Room Temperature for 30 minutes.

Measurement: Measure Absorbance at 650 nm.

Standard SiR: Look for a broadened peak or a secondary peak at ~600 nm (H-dimer),

indicating aggregation.

SiR-PEG4: Should retain a sharp monomeric peak at ~650 nm.

Validation: Add 0.1% SDS to both samples. If the Standard SiR signal jumps significantly,

aggregation was quenching the signal.

Protocol B: Live-Cell Labeling (HaloTag)
Optimized for Signal-to-Noise Ratio.

Cell Culture: Plate cells expressing HaloTag-fusion protein (e.g., H2B-Halo) on glass-bottom

dishes.

Labeling:

Standard SiR-Halo: Add at 50–200 nM. (Higher concentrations risk

precipitation/background).

SiR-PEG4-Halo: Can be used at 200–500 nM if rapid labeling is required, due to higher

solubility limit.

Incubation: Incubate for 30–60 minutes at 37°C / 5% CO2.

Washing:

Standard SiR: Wash 1x with media (optional, often no-wash).

SiR-PEG4: Wash 2x with media (Recommended to remove vesicular background).

Imaging: Image using 640 nm excitation.

Visualization of Workflow
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The following diagram illustrates the decision matrix for selecting the correct probe.
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Caption: Decision tree for selecting between Standard SiR and SiR-PEG4 based on

experimental constraints.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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